Cas no 2005100-28-5 (tert-butyl N-{2-2-(cyclopropylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate)
tert-butyl N-{2-2-(cyclopropylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-{2-2-(cyclopropylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate
- EN300-1136135
- 2005100-28-5
- tert-butyl N-{2-[2-(cyclopropylmethoxy)ethoxy]-3-iodo-2-methylpropyl}carbamate
-
- Inchi: 1S/C15H28INO4/c1-14(2,3)21-13(18)17-11-15(4,10-16)20-8-7-19-9-12-5-6-12/h12H,5-11H2,1-4H3,(H,17,18)
- InChI Key: FWKDLLIHWAYSRA-UHFFFAOYSA-N
- SMILES: ICC(C)(CNC(=O)OC(C)(C)C)OCCOCC1CC1
Computed Properties
- Exact Mass: 413.10631g/mol
- Monoisotopic Mass: 413.10631g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 56.8Ų
tert-butyl N-{2-2-(cyclopropylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1136135-0.05g |
tert-butyl N-{2-[2-(cyclopropylmethoxy)ethoxy]-3-iodo-2-methylpropyl}carbamate |
2005100-28-5 | 95% | 0.05g |
$1008.0 | 2023-10-26 | |
| Enamine | EN300-1136135-0.1g |
tert-butyl N-{2-[2-(cyclopropylmethoxy)ethoxy]-3-iodo-2-methylpropyl}carbamate |
2005100-28-5 | 95% | 0.1g |
$1056.0 | 2023-10-26 | |
| Enamine | EN300-1136135-0.25g |
tert-butyl N-{2-[2-(cyclopropylmethoxy)ethoxy]-3-iodo-2-methylpropyl}carbamate |
2005100-28-5 | 95% | 0.25g |
$1104.0 | 2023-10-26 | |
| Enamine | EN300-1136135-0.5g |
tert-butyl N-{2-[2-(cyclopropylmethoxy)ethoxy]-3-iodo-2-methylpropyl}carbamate |
2005100-28-5 | 95% | 0.5g |
$1152.0 | 2023-10-26 | |
| Enamine | EN300-1136135-1.0g |
tert-butyl N-{2-[2-(cyclopropylmethoxy)ethoxy]-3-iodo-2-methylpropyl}carbamate |
2005100-28-5 | 1g |
$1844.0 | 2023-05-23 | ||
| Enamine | EN300-1136135-2.5g |
tert-butyl N-{2-[2-(cyclopropylmethoxy)ethoxy]-3-iodo-2-methylpropyl}carbamate |
2005100-28-5 | 95% | 2.5g |
$2351.0 | 2023-10-26 | |
| Enamine | EN300-1136135-5.0g |
tert-butyl N-{2-[2-(cyclopropylmethoxy)ethoxy]-3-iodo-2-methylpropyl}carbamate |
2005100-28-5 | 5g |
$5345.0 | 2023-05-23 | ||
| Enamine | EN300-1136135-10.0g |
tert-butyl N-{2-[2-(cyclopropylmethoxy)ethoxy]-3-iodo-2-methylpropyl}carbamate |
2005100-28-5 | 10g |
$7927.0 | 2023-05-23 | ||
| Enamine | EN300-1136135-1g |
tert-butyl N-{2-[2-(cyclopropylmethoxy)ethoxy]-3-iodo-2-methylpropyl}carbamate |
2005100-28-5 | 95% | 1g |
$1200.0 | 2023-10-26 | |
| Enamine | EN300-1136135-5g |
tert-butyl N-{2-[2-(cyclopropylmethoxy)ethoxy]-3-iodo-2-methylpropyl}carbamate |
2005100-28-5 | 95% | 5g |
$3479.0 | 2023-10-26 |
tert-butyl N-{2-2-(cyclopropylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on tert-butyl N-{2-2-(cyclopropylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate
Professional Introduction to Compound with CAS No. 2005100-28-5 and Product Name: *tert-butyl N-{2-2-(cyclopropylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate*
This compound, identified by the CAS number 2005100-28-5, is a sophisticated organic molecule with significant applications in the field of pharmaceutical chemistry. The product name, tert-butyl N-{2-2-(cyclopropylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate, provides a detailed insight into its structural composition, which includes various functional groups that contribute to its unique chemical properties and reactivity.
The molecular structure of this compound features a carbamate moiety attached to a tert-butyl group, which is a common structural element in many pharmaceuticals due to its stability and ability to enhance bioavailability. The presence of an iodine atom at the 3-position of a propyl chain adds another layer of complexity, making this compound a potential candidate for further chemical modifications and derivatization.
Recent advancements in medicinal chemistry have highlighted the importance of iodinated compounds in the development of novel therapeutic agents. The iodine atom can serve as a handle for further functionalization, allowing chemists to explore new synthetic pathways and drug candidates. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or to construct more complex molecular architectures.
The cyclopropylmethoxy and 2-(cyclopropylmethoxy)ethoxy substituents in the compound's name suggest the presence of cyclic structures that can influence the compound's solubility, metabolic stability, and interaction with biological targets. These features are particularly relevant in drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy.
In the context of current research, this compound may find applications in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The iodine atom can be selectively modified through radioiodination techniques, enabling the development of positron emission tomography (PET) tracers for diagnostic purposes. Such tracers are invaluable tools for monitoring disease progression and treatment response in patients.
The tert-butyl group not only enhances the compound's stability but also serves as a protecting group for reactive sites during synthetic transformations. This dual functionality makes it an attractive building block for constructing more complex molecules with tailored properties. Additionally, the carbamate moiety can participate in hydrogen bonding interactions, which are critical for drug-receptor binding affinity.
From a synthetic chemistry perspective, this compound represents an excellent example of how structural complexity can be leveraged to develop novel pharmacological entities. The combination of an iodine atom, cyclopropyl groups, and a carbamate functionality provides multiple opportunities for further chemical manipulation. This flexibility is essential for exploring diverse chemical space and identifying new lead compounds with improved pharmacological profiles.
Recent studies have demonstrated that iodinated carbamates exhibit promising biological activities across various therapeutic areas. For example, they have been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and survival. The ability to modify these compounds further allows researchers to fine-tune their biological effects and reduce potential side effects.
The use of computational methods has also played a significant role in understanding the structure-activity relationships (SAR) of this class of compounds. Molecular modeling techniques can predict how different substituents influence binding affinity and metabolic stability, guiding the design of next-generation drug candidates. Such computational approaches are increasingly integrated into drug discovery pipelines to accelerate the development process.
In conclusion, the compound with CAS number 2005100-28-5 and product name tert-butyl N-{2-2-(cyclopropylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate represents a fascinating example of modern pharmaceutical chemistry. Its unique structural features offer numerous opportunities for further research and development, making it a valuable tool for exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.
2005100-28-5 (tert-butyl N-{2-2-(cyclopropylmethoxy)ethoxy-3-iodo-2-methylpropyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)